Cas no 2138162-46-4 (5-amino-3-bromo-1-(2-methylpropoxy)methyl-1,2-dihydropyridin-2-one)

• Product Name: 5-amino-3-bromo-1-(2-methylpropoxy)methyl-1,2-dihydropyridin-2-one
• CAS No: 2138162-46-4
• MF: C₁₀H₁₅BrN₂O₂
• MW: 275.142301797867
• CID: 6075654
• PubChem ID: 165472200
• Update Time: 2025-07-02

5-amino-3-bromo-1-(2-methylpropoxy)methyl-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-amino-3-bromo-1-(2-methylpropoxy)methyl-1,2-dihydropyridin-2-one
• 5-amino-3-bromo-1-[(2-methylpropoxy)methyl]-1,2-dihydropyridin-2-one
• 2138162-46-4
• EN300-1111273

• Inchi： 1S/C10H15BrN2O2/c1-7(2)5-15-6-13-4-8(12)3-9(11)10(13)14/h3-4,7H,5-6,12H2,1-2H3
• InChI Key： IPMZZYXVQQLSPH-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CN(C1=O)COCC(C)C)N

Computed Properties

• Exact Mass: 274.03169g/mol
• Monoisotopic Mass: 274.03169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 55.6Ų

Additional information on 5-amino-3-bromo-1-(2-methylpropoxy)methyl-1,2-dihydropyridin-2-one

Comprehensive Analysis of 5-amino-3-bromo-1-(2-methylpropoxy)methyl-1,2-dihydropyridin-2-one (CAS No. 2138162-46-4)

The compound 5-amino-3-bromo-1-(2-methylpropoxy)methyl-1,2-dihydropyridin-2-one (CAS No. 2138162-46-4) is a specialized heterocyclic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the bromo and amino functional groups, make it a valuable intermediate for synthesizing bioactive compounds. Researchers are increasingly interested in this molecule due to its potential applications in drug discovery, particularly in targeting enzyme inhibition and modulating biological pathways.

In recent years, the demand for pyridinone derivatives has surged, driven by their versatility in medicinal chemistry. The presence of the 2-methylpropoxy moiety in this compound enhances its lipophilicity, which is crucial for improving membrane permeability in drug candidates. This property aligns with current trends in optimizing pharmacokinetic profiles, a hot topic in AI-driven drug design and computational chemistry. Scientists frequently search for "how to improve drug bioavailability" or "lipophilicity in drug molecules," making this compound highly relevant to modern research queries.

The brominated pyridinone core of this molecule also offers opportunities for further functionalization via cross-coupling reactions, a technique widely discussed in organic synthesis forums and patent literature. Its CAS No. 2138162-46-4 serves as a critical identifier for researchers tracking novel chemical entities in databases like SciFinder and Reaxys. With the growing emphasis on green chemistry, the synthetic routes for this compound are being reevaluated to reduce environmental impact, addressing common search terms like "sustainable bromination methods" or "eco-friendly heterocycle synthesis."

From a structural perspective, the 1,2-dihydropyridin-2-one scaffold is recognized for its bioisosteric properties, often replacing traditional aromatic systems in drug design. This characteristic has sparked interest in fragment-based drug discovery, where researchers investigate "small molecule fragments for lead optimization." The compound's 5-amino group provides a handle for further derivatization, enabling the creation of targeted libraries for high-throughput screening—a technique dominating discussions in precision medicine circles.

In agrochemical applications, the 3-bromo-1-(2-methylpropoxy)methyl substitution pattern shows promise for developing novel crop protection agents. This aligns with global searches for "next-generation pesticides with lower environmental persistence." The compound's potential mode of action—possibly interfering with microbial or insect metabolic pathways—makes it a subject of interest in integrated pest management research, particularly when combined with emerging biocontrol strategies.

Quality control of CAS No. 2138162-46-4 requires advanced analytical techniques, reflecting industry demands for "HPLC method development for heterocycles" and "spectroscopic characterization of brominated compounds." The pharmaceutical industry's shift toward continuous manufacturing has also increased scrutiny on the crystallization behavior and polymorphic forms of such intermediates—a topic frequently searched in relation to patent protection and generic drug development.

As the scientific community explores machine learning in chemical synthesis, compounds like 5-amino-3-bromo-1-(2-methylpropoxy)methyl-1,2-dihydropyridin-2-one serve as excellent test cases for predictive retrosynthesis algorithms. This intersects with popular queries about "AI for reaction optimization" and "automated route scouting." The molecule's balanced molecular weight and functional group diversity make it ideal for evaluating computer-aided molecular design platforms that dominate current literature.

The stability profile of this compound under various pH conditions is another area of investigation, particularly for researchers searching "pH-dependent degradation of nitrogen heterocycles." Such studies are crucial for formulating oral dosage forms or agricultural formulations. Recent publications have highlighted the importance of excipient compatibility studies for similar structures, driving further interest in this chemical entity.

In conclusion, 5-amino-3-bromo-1-(2-methylpropoxy)methyl-1,2-dihydropyridin-2-one represents a multifaceted research tool addressing numerous contemporary challenges in chemical sciences. Its CAS No. 2138162-46-4 serves as a gateway to extensive scientific exploration, from medicinal chemistry breakthroughs to sustainable agrochemical development. As innovation accelerates across these fields, this compound will likely remain at the forefront of cutting-edge research and industrial applications.